Cas no 127461-58-9 (3,4-dihydro-2H-1-benzopyran-6-sulfonic acid)

• Product Name: 3,4-dihydro-2H-1-benzopyran-6-sulfonic acid
• CAS No: 127461-58-9
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• CID: 4585551
• PubChem ID: 22471808
• Update Time: 2025-09-27

3,4-dihydro-2H-1-benzopyran-6-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1-benzopyran-6-sulfonic acid
• 2H-1-Benzopyran-6-sulfonic acid, 3,4-dihydro-

• Inchi： 1S/C9H10O4S/c10-14(11,12)8-3-4-9-7(6-8)2-1-5-13-9/h3-4,6H,1-2,5H2,(H,10,11,12)
• InChI Key： ZCDMGFHZKGALMR-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(S(O)(=O)=O)C=C2CC1

Experimental Properties

• Melting Point: NA

3,4-dihydro-2H-1-benzopyran-6-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans